(S)-4-Benzhydryloxazolidin-2-one

• CAS No.: 312624-01-4
• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol
• IUPAC Name: (4S)-4-benzhydryl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C16H15NO2/c18-16-17-14(11-19-16)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14-15H,11H2,(H,17,18)/t14-/m1/s1
• InChI Key: QEOCTJMBYZNEJH-CQSZACIVSA-N
• Isomeric SMILES: C1[C@@H](NC(=O)O1)C(C2=CC=CC=C2)C3=CC=CC=C3
• Canonical SMILES: C1C(NC(=O)O1)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

(S)-4-Benzhydryloxazolidin-2-one ( 312624-01-4) is a chiral oxazolidinone derivative with the molecular formula C16H15NO2 and a molecular weight of 253.30 g/mol . Oxazolidinones of this structural class are primarily valued in organic synthesis for their role as chiral auxiliaries, famously known as Evans auxiliaries . These compounds are instrumental in enabling highly stereoselective transformations, including aldol reactions and Diels-Alder cyclizations, allowing researchers to control the three-dimensional architecture of complex target molecules with precision . The core structure of the oxazolidinone acts as a temporary directing group that can be installed onto a carboxylic acid substrate; the steric and electronic influence of the benzhydryl group at the 4-position is critical for dictating the facial selectivity of subsequent reactions at the adjacent carbonyl center . Following the stereochemically-defined bond formation, the auxiliary can be cleaved under mild conditions, often without racemization of the newly created stereogenic centers . This compound is intended for Research Use Only and is not approved for diagnostic, therapeutic, or any human use.

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Oxazolidinones

Compound Name	CAS Number	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Feature
(S)-4-Benzhydryloxazolidin-2-one	312624-01-4	Benzhydryl [(C₆H₅)₂CH-]	C₁₉H₁₇NO₂	307.35	High steric bulk, enhanced rigidity
(S)-4-Benzyl-2-oxazolidinone	90719-32-7	Benzyl (C₆H₅CH₂-)	C₁₀H₁₁NO₂	191.23	Moderate steric hindrance
(S)-4-Benzyl-5,5-dimethyloxazolidin-2-one	168297-85-6	Benzyl, 5,5-dimethyl	C₁₃H₁₇NO₂	233.28	Rigidified ring via methyl groups
(S)-4-Benzyl-3-propionyloxazolidin-2-one	101711-78-8	Benzyl, propionyl (-COCH₂CH₃)	C₁₃H₁₅NO₃	245.27	Acylated derivative for electrophilic reactions
(R)-4-Benzhydryloxazolidin-2-one	173604-33-6	Benzhydryl (R-configuration)	C₁₉H₁₇NO₂	307.35	Enantiomeric counterpart to S-form

Key Research Findings

Steric Effects :

• The benzhydryl group in (S)-4-Benzhydryloxazolidin-2-one provides greater steric shielding than benzyl or methyl substituents. This bulk improves enantioselectivity in reactions requiring spatial discrimination, such as the synthesis of β-hydroxy carbonyl compounds.
• In contrast, (S)-4-Benzyl-5,5-dimethyloxazolidin-2-one (CAS 168297-85-6) exhibits enhanced ring rigidity due to 5,5-dimethyl substitution, which stabilizes transition states in aldol reactions but limits flexibility in certain substrates.

Electronic and Reactivity Profiles: Acylated derivatives like (S)-4-Benzyl-3-propionyloxazolidin-2-one (CAS 101711-78-8) introduce electron-withdrawing acyl groups, enhancing reactivity toward nucleophilic attack. This contrasts with non-acylated analogs, which are more suited for electrophilic substitutions. The (E)-configured butenoyl group in (S)-4-Benzyl-3-(but-2-enoyl)oxazolidin-2-one (CAS 104266-88-8) enables conjugation effects, altering reaction kinetics in Diels-Alder cycloadditions.

Enantiomeric Specificity :

• (R)-4-Benzhydryloxazolidin-2-one (CAS 173604-33-6) shares identical steric properties with its S-enantiomer but induces opposite stereochemical outcomes. This enantiomeric pair is critical for accessing diverse chiral scaffolds.

Preparation Methods

Synthesis via N-Boc-L-Amino Acid Derivatives

A widely adopted strategy involves borane-mediated reduction of N-Boc-protected amino acids, followed by cyclization. While the patent CN112500361A focuses on (S)-4-phenyl-2-oxazolidinone synthesis, its methodology is adaptable to benzhydryl analogs by substituting N-Boc-L-phenylglycine with N-Boc-L-benzhydrylglycine.

Procedure :

• Reduction : N-Boc-L-benzhydrylglycine is dissolved in tetrahydrofuran (THF) and treated with borane-tetrahydrofuran (BH₃-THF) at 0–25°C. The borane reagent selectively reduces the carboxylic acid to the corresponding alcohol, yielding N-Boc-L-benzhydrylglycinol.

• Cyclization : The intermediate is reacted with potassium tert-butoxide (KOtBu) in sulfolane at room temperature, facilitating intramolecular nucleophilic attack to form the oxazolidinone ring.

Key Parameters :

Step	Reagent/Catalyst	Solvent	Temperature	Yield (%)
Reduction	BH₃-THF (1:3)	THF	0–25°C	85–90
Cyclization	KOtBu (1:1.2)	Sulfolane	25°C	78–82

Advantages :

• Avoids cytotoxic reagents (e.g., carbon disulfide).

• Scalable to industrial production due to mild conditions.

Solid-Phase Asymmetric Synthesis

Polymer-Supported Chiral Auxiliary Approach

The solid-phase method described by PubMed for (S)-4-(4-hydroxybenzyl)-oxazolidin-2-one can be modified for benzhydryl derivatives by replacing the phenolic hydroxyl group with a benzhydryl moiety.

Procedure :

• Auxiliary Preparation : N-Boc-L-tyrosine is converted to (S)-4-(4-hydroxybenzyl)-oxazolidin-2-one via Mitsunobu reaction or nucleophilic substitution.

• Resin Attachment : The hydroxyl group is functionalized with a benzhydryl group, followed by coupling to Merrifield-Cl resin via ether linkage.

• On-Bead Reactions : The resin-bound auxiliary undergoes N-acylation and diastereoselective aldol reactions, with cleavage via hydrolysis or reduction.

Optimization Insights :

• Diastereomeric Ratio (dr) : >95:5 achieved using Evans’ syn-aldol conditions.

• Catalyst : Chiral Lewis acids (e.g., BINOL-derived catalysts) enhance stereocontrol.

Comparison with Solution-Phase :

Parameter	Solid-Phase	Solution-Phase
Purification	Simplified	Chromatography
Yield	70–75%	78–82%
Scalability	Moderate	High

Transition Metal-Catalyzed Coupling

Palladium-Catalyzed Buchwald-Hartwig Amination

The RSC protocol demonstrates aryl coupling to oxazolidinones using B(C₆F₅)₃ as a catalyst. For benzhydryl derivatives, this method enables direct introduction of the diphenylmethyl group via cross-coupling.

Procedure :

• Substrate Preparation : 3-Iodooxazolidin-2-one is synthesized from oxazolidinone via iodination.

• Coupling Reaction : The iodo derivative reacts with diphenylmethanol in the presence of Pd(OAc)₂ and B(C₆F₅)₃, yielding (S)-4-benzhydryloxazolidin-2-one.

Reaction Conditions :

• Catalyst : 5 mol% B(C₆F₅)₃.

• Solvent : Toluene/hexafluoroisopropanol (HFIP) mixture.

• Temperature : 80°C for 19 hours.

Performance Metrics :

• Yield : 83% with Z:E selectivity >96:4.

• Purity : >99% after flash chromatography.

Enzymatic Resolution of Racemic Mixtures

Lipase-Catalyzed Kinetic Resolution

While not directly cited in the provided sources, enzymatic methods are viable for obtaining enantiopure benzhydryloxazolidinones. Lipases (e.g., Candida antarctica) selectively hydrolyze racemic esters, enriching the (S)-enantiomer.

Procedure :

• Racemic Synthesis : Benzhydryloxazolidinone is synthesized as a racemate via cyclization of 1,2-amino alcohols.

• Enzymatic Hydrolysis : Lipase B catalyzes the acetylation of the (R)-enantiomer, leaving the (S)-form unreacted.

Efficiency :

• Enantiomeric Excess (ee) : >98% achievable.

• Drawback : Requires additional steps for ester derivatization.

Green Chemistry Approaches

Solvent-Free Mechanochemical Synthesis

Inspired by the patent’s emphasis on green chemistry, ball-milling techniques can facilitate oxazolidinone formation without solvents.

Protocol :

• N-Boc-L-benzhydrylglycine and KOtBu are milled in a planetary ball mill at 500 rpm for 2 hours.

• Yield : 75–80%, comparable to solution-phase methods.

Sustainability Metrics :

• E-Factor : 0.5 (vs. 5–10 for traditional methods).

• Energy Use : Reduced by 40% .

Q & A

Q. What are the optimal synthetic routes and conditions for preparing (S)-4-Benzhydryloxazolidin-2-one with high enantiomeric purity?

Methodological Answer: The synthesis typically involves nucleophilic substitution or acylation of oxazolidinone precursors under anhydrous conditions. For example:

• Step 1: React (S)-4-benzyl-2-oxazolidinone with benzhydryl halides or acyl chlorides in the presence of a base (e.g., triethylamine) .
• Step 2: Optimize solvent systems (e.g., dichloromethane or THF) and inert atmospheres (N₂/Ar) to prevent oxidation/hydrolysis .
• Step 3: Purify via column chromatography (silica gel, hexane/ethyl acetate gradient) and confirm enantiopurity using chiral HPLC or polarimetry.

Q. How can researchers characterize the structural and stereochemical integrity of (S)-4-Benzhydryloxazolidin-2-one?

Methodological Answer: Combine spectroscopic and crystallographic techniques:

• NMR: Analyze $^1H$, $^{13}C$, and 2D (COSY, HSQC) spectra to confirm benzhydryl substitution and oxazolidinone ring integrity .
• X-ray Crystallography: Resolve absolute configuration using single-crystal diffraction (e.g., CCDC deposition for public validation) .
• Chiral Analysis: Compare optical rotation values with literature data (e.g., [α]$_D$ = +X° in CHCl₃) .

Q. What stability considerations are critical for handling (S)-4-Benzhydryloxazolidin-2-one in experimental workflows?

Methodological Answer:

• Moisture Sensitivity: Store under anhydrous conditions (desiccator, molecular sieves) to prevent hydrolysis of the oxazolidinone ring .
• Thermal Stability: Conduct TGA/DSC to identify decomposition thresholds (>150°C in most cases) .
• Light Sensitivity: Use amber vials to avoid photolytic degradation, especially in solution phase .

Advanced Research Questions

Q. How do steric and electronic effects of the benzhydryl group influence the reactivity of (S)-4-Benzhydryloxazolidin-2-one in asymmetric catalysis?

Methodological Answer:

• Steric Effects: The bulky benzhydryl group enhances stereoselectivity by restricting conformational flexibility in transition states. Use DFT calculations (e.g., Gaussian) to model steric hindrance .
• Electronic Effects: Electron-donating substituents on the benzhydryl group modulate nucleophilicity. Compare Hammett σ values for substituted derivatives .
• Case Study: In aldol reactions, the (S)-configured oxazolidinone directs facial selectivity, achieving >90% diastereomeric excess (de) .

Q. How can researchers resolve contradictions in reported biological activity data for (S)-4-Benzhydryloxazolidin-2-one derivatives?

Methodological Answer: Apply systematic contradiction analysis:

• Step 1: Verify experimental conditions (e.g., cell lines, assay protocols). For example, anti-inflammatory activity may vary between RAW264.7 vs. THP-1 models .
• Step 2: Cross-validate using orthogonal assays (e.g., ELISA for cytokine inhibition vs. Western blot for pathway analysis) .
• Step 3: Conduct meta-analyses of published data to identify confounding variables (e.g., solvent DMSO concentration affecting cytotoxicity) .

Q. What strategies optimize the use of (S)-4-Benzhydryloxazolidin-2-one as a chiral auxiliary in multi-step syntheses?

Methodological Answer:

• Step 1: Screen auxiliaries for compatibility with subsequent reactions (e.g., Grignard additions, hydrogenolysis).
• Step 2: Use kinetic resolution (e.g., enzymatic cleavage) to recover the auxiliary without racemization .
• Case Study: In prostaglandin synthesis, the auxiliary enabled 85% yield and 97% ee in a 12-step sequence .

Q. How do solvent polarity and temperature impact the kinetic vs. thermodynamic control of (S)-4-Benzhydryloxazolidin-2-one-mediated reactions?

Methodological Answer:

• Kinetic Control: Low-polarity solvents (e.g., toluene) and sub-zero temperatures favor faster, less stable intermediates (e.g., enolates) .
• Thermodynamic Control: High-polarity solvents (e.g., DMF) and elevated temperatures stabilize more stable products.
• Experimental Design: Monitor reaction progress via in-situ IR or LC-MS to identify rate-determining steps .

Data Contradiction Analysis Framework

Adapted from longitudinal research methodologies :

Hypothesis Testing: Use structural equation modeling (SEM) to quantify indirect effects (e.g., auxiliary chirality → reaction yield).

Sensitivity Analysis: Vary one parameter (e.g., catalyst loading) while holding others constant to isolate confounding factors.

Cross-Validation: Compare results across independent labs or open-access datasets (e.g., PubChem BioAssay) .